Cas no 898791-49-6 (7-Oxo-7-(4-n-pentylphenyl)heptanoic acid)

• Product Name: 7-Oxo-7-(4-n-pentylphenyl)heptanoic acid
• CAS No: 898791-49-6
• MF: C₁₈H₂₆O₃
• MW: 290.397245883942
• CID: 994384
• PubChem ID: 24727046
• Update Time: 2025-10-18

7-Oxo-7-(4-n-pentylphenyl)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-Oxo-7-(4-n-pentylphenyl)heptanoic acid
• 7-oxo-7-(4-pentylphenyl)heptanoic acid
• AKOS016022757
• 7-oxo-7-(4-n-pentylphenyl)heptanoicacid
• 898791-49-6
• DTXSID30645428
• MFCD02260968

• MDL： MFCD02260968
• Inchi： 1S/C18H26O3/c1-2-3-5-8-15-11-13-16(14-12-15)17(19)9-6-4-7-10-18(20)21/h11-14H,2-10H2,1H3,(H,20,21)
• InChI Key： SRCFHVJYSUDPBQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCCCC)CCCCCC(=O)O

Computed Properties

• Exact Mass: 290.18800
• Monoisotopic Mass: 290.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 4.63710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 7-Oxo-7-(4-n-pentylphenyl)heptanoic acid

Comprehensive Overview of 7-Oxo-7-(4-n-pentylphenyl)heptanoic acid (CAS No. 898791-49-6): Properties, Applications, and Research Insights

7-Oxo-7-(4-n-pentylphenyl)heptanoic acid (CAS No. 898791-49-6) is a specialized organic compound with a unique molecular structure that combines a 7-oxoheptanoic acid backbone with a 4-n-pentylphenyl substituent. This structural configuration endows the compound with distinct chemical and physical properties, making it a subject of interest in various research fields, including medicinal chemistry, material science, and synthetic biology. The compound's CAS number 898791-49-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for 7-Oxo-7-(4-n-pentylphenyl)heptanoic acid has grown due to its potential applications in drug discovery and biomaterial development. Researchers are particularly intrigued by its role as a building block for synthesizing more complex molecules, such as bioactive derivatives or polymeric materials. Its carboxylic acid functionality allows for further chemical modifications, enabling the creation of tailored compounds for specific industrial or pharmaceutical needs. This versatility aligns with current trends in green chemistry and sustainable synthesis, where efficiency and environmental impact are paramount.

The compound's 4-n-pentylphenyl moiety contributes to its lipophilic character, which is a key consideration in drug formulation and delivery systems. This feature has sparked interest in its potential use for enhancing the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). As the pharmaceutical industry continues to address challenges related to drug solubility and patient compliance, compounds like 7-Oxo-7-(4-n-pentylphenyl)heptanoic acid offer promising solutions. Moreover, its structural similarity to naturally occurring fatty acid derivatives makes it a candidate for studying metabolic pathways and lipid signaling.

From a synthetic perspective, the preparation of 7-Oxo-7-(4-n-pentylphenyl)heptanoic acid often involves multistep organic reactions, including Friedel-Crafts acylation and oxidation steps. These processes are frequently optimized to improve yield and purity, reflecting the broader industry focus on process intensification and cost-effective manufacturing. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize the compound, ensuring compliance with stringent quality control standards.

In the context of material science, 7-Oxo-7-(4-n-pentylphenyl)heptanoic acid has been explored as a precursor for functional polymers and surface modifiers. Its ability to introduce both hydrophobic and reactive groups into materials makes it valuable for designing smart coatings or nanocomposites. This aligns with the growing demand for advanced materials in sectors like electronics, packaging, and biomedical devices. Researchers are also investigating its potential in supramolecular chemistry, where its structural features could facilitate the formation of self-assembled architectures.

The safety profile and toxicological data of 7-Oxo-7-(4-n-pentylphenyl)heptanoic acid remain areas of active investigation, particularly as its applications expand. Standard risk assessment protocols are applied to evaluate its handling requirements, with emphasis on occupational exposure limits and environmental impact. These studies are critical for ensuring compliance with global chemical regulations such as REACH and OSHA standards.

As the scientific community continues to explore the potential of 7-Oxo-7-(4-n-pentylphenyl)heptanoic acid, its role in interdisciplinary research is becoming increasingly apparent. Whether as a chemical intermediate, a pharmacophore, or a material precursor, this compound exemplifies the convergence of chemistry, biology, and engineering. Future directions may include its integration into high-throughput screening platforms or its use in catalysis, further solidifying its relevance in modern scientific endeavors.